Cas no 899350-19-7 (4-(2,6-Dimethylphenyl)butanoic acid)

• Product Name: 4-(2,6-Dimethylphenyl)butanoic acid
• CAS No: 899350-19-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5958917
• PubChem ID: 81926157
• Update Time: 2025-06-07

4-(2,6-Dimethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylphenyl)butanoic acid
• AKOS020908358
• 899350-19-7
• EN300-1850339
• 4-(2,6-Dimethylphenyl)butanoic acid

• Inchi： 1S/C12H16O2/c1-9-5-3-6-10(2)11(9)7-4-8-12(13)14/h3,5-6H,4,7-8H2,1-2H3,(H,13,14)
• InChI Key： IOTFMAUNWSMIEI-UHFFFAOYSA-N
• SMILES： OC(CCCC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 4-(2,6-Dimethylphenyl)butanoic acid

Introduction to 4-(2,6-Dimethylphenyl)butanoic acid (CAS No. 899350-19-7)

4-(2,6-Dimethylphenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 899350-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a butanoic acid moiety attached to a dimethylphenyl group, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-(2,6-Dimethylphenyl)butanoic acid consists of a four-carbon chain (butanoic acid backbone) with a phenyl ring substituted at the 2 and 6 positions by methyl groups. This arrangement imparts specific steric and electronic characteristics, influencing its reactivity and interaction with biological targets. The presence of both the carboxylic acid group and the aromatic ring makes it a versatile building block for the synthesis of more complex molecules, particularly in drug discovery and material science.

In recent years, there has been growing interest in 4-(2,6-Dimethylphenyl)butanoic acid due to its potential role in medicinal chemistry. Researchers have been exploring its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate biological pathways suggests that it could serve as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of 4-(2,6-Dimethylphenyl)butanoic acid is its structural similarity to known bioactive molecules. This similarity has prompted investigations into its pharmacological effects, particularly in terms of its interaction with enzymes and receptors. Preliminary studies indicate that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The dimethylphenyl group, in particular, has been associated with enhanced binding affinity and selectivity in drug design.

The synthesis of 4-(2,6-Dimethylphenyl)butanoic acid represents another area of active research. Chemists have developed several synthetic routes to produce this compound efficiently, often employing palladium-catalyzed cross-coupling reactions or traditional Friedel-Crafts acylation methods. These synthetic strategies not only provide access to the pure compound but also allow for modifications that can fine-tune its biological activity. For instance, introducing additional functional groups or altering the substitution pattern on the phenyl ring can lead to derivatives with improved pharmacokinetic properties.

Advances in computational chemistry have further enhanced the study of 4-(2,6-Dimethylphenyl)butanoic acid. Molecular modeling techniques enable researchers to predict how this compound might behave in different environments, including within biological systems. These predictions are crucial for designing experiments and optimizing drug candidates before they enter clinical trials. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce the time required to bring new treatments to market.

The role of 4-(2,6-Dimethylphenyl)butanoic acid in material science is also noteworthy. Its unique chemical properties make it suitable for applications in polymer chemistry and nanotechnology. For example, researchers have explored its use as a monomer or additive to improve the mechanical strength and thermal stability of polymers. Additionally, its ability to self-assemble into ordered structures has opened up possibilities for creating novel nanomaterials with tailored properties.

In conclusion, 4-(2,6-Dimethylphenyl)butanoic acid (CAS No. 899350-19-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its structural features enable diverse applications, from drug development to advanced materials. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in scientific innovation and industrial applications.